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Compound of Interest

Compound Name: MS1172

Cat. No.: B15582634 Get Quote

Chemical Identifier: MS1172 CAS Number: 3058588-43-2 Molecular Formula:

C₁₉H₁₇BrFN₃O₃S₂

This document provides crucial safety and logistical information for the handling and disposal

of the research chemical MS1172. As a specific Safety Data Sheet (SDS) is not publicly

available, this guidance is based on general best practices for handling novel chemical

compounds with unknown toxicological properties. Researchers, scientists, and drug

development professionals should handle this compound with the utmost caution.

Personal Protective Equipment (PPE)
Due to the unknown nature of MS1172's specific hazards, a comprehensive approach to

personal protection is mandatory. The following table outlines the required PPE for handling

this compound.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes,

aerosols, and any unforeseen

vigorous reactions. A face

shield provides an additional

layer of protection for the

entire face.

Hand Protection

Nitrile or neoprene gloves

(double-gloving is

recommended).

Provides a barrier against skin

contact. The chemical formula

suggests the potential for skin

irritation or absorption. Regular

glove changes are advised to

prevent contamination.

Body Protection
A flame-resistant lab coat worn

over full-length clothing.

Protects against spills and

splashes. Flame-resistant

material is a precautionary

measure as the compound's

flammability is unknown.

Respiratory Protection

A properly fitted NIOSH-

approved respirator (e.g., N95

or higher) should be used,

especially when handling the

powder form or creating

solutions. All handling of solid

MS1172 should be performed

in a certified chemical fume

hood.

Prevents inhalation of airborne

particles. The presence of

fluorine, bromine, and sulfur in

the molecule suggests that

combustion or decomposition

products could be highly toxic.

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the necessary steps for safely handling MS1172 in a laboratory setting.

2.1. Preparation
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Designated Area: All work with MS1172 must be conducted in a designated area within a

certified chemical fume hood.

Gather Materials: Before starting, ensure all necessary PPE, handling equipment (spatulas,

glassware, etc.), and waste containers are within the fume hood.

Emergency Equipment: Confirm the location and functionality of the nearest safety shower,

eyewash station, and fire extinguisher.

2.2. Handling

Don PPE: Put on all required personal protective equipment as specified in the table above

before entering the designated handling area.

Weighing: If weighing the solid compound, do so within the fume hood on a tared weigh boat.

Use caution to avoid creating dust.

Solution Preparation: When preparing solutions, slowly add the solid MS1172 to the solvent

to avoid splashing. Ensure the process is well-contained.

Avoid Contact: At all times, avoid direct contact with the skin, eyes, and clothing.

Post-Handling: After handling, thoroughly wipe down the work area with an appropriate

decontaminating solution.

Disposal Plan
Proper disposal of MS1172 and associated waste is critical to ensure laboratory and

environmental safety.
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Waste Type Disposal Procedure

Solid MS1172 Waste

Collect in a clearly labeled, sealed, and

chemically compatible container designated for

hazardous chemical waste. The label should

include the chemical name ("MS1172"), CAS

number, and the words "Hazardous Waste".

Contaminated Labware

Disposable items (e.g., gloves, weigh boats,

pipette tips) that have come into contact with

MS1172 should be placed in a designated

hazardous waste bag within the fume hood.

Non-disposable glassware should be

decontaminated by rinsing with a suitable

solvent, and the first rinseate must be collected

as hazardous chemical waste.[1] Subsequent

rinses may be permissible for drain disposal

depending on local regulations.[1]

Liquid Waste (Solutions)

Collect all solutions containing MS1172 in a

sealed, properly labeled hazardous waste

container. The container must be compatible

with the solvent used. Never dispose of

solutions containing this compound down the

drain.[1]

Empty MS1172 Containers

The original container of MS1172, even if

appearing empty, should be treated as

hazardous waste and disposed of according to

institutional guidelines.[2]

All waste must be disposed of through your institution's Environmental Health and Safety

(EHS) department.[1][3]

Experimental Workflow and Safety Logic
The following diagrams illustrate the procedural flow for handling MS1172 safely.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://ehs.stanford.edu/topic/chemical-safety/chemical-waste-disposal
https://ehs.stanford.edu/topic/chemical-safety/chemical-waste-disposal
https://ehs.stanford.edu/topic/chemical-safety/chemical-waste-disposal
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ehs.stanford.edu/topic/chemical-safety/chemical-waste-disposal
https://ehs.cornell.edu/book/export/html/1261
https://www.benchchem.com/product/b15582634?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Disposal

Designate Fume Hood Area

Gather All Materials (PPE, Waste Bins)

Check Emergency Equipment

Don Full PPE

Weigh Solid in Hood

Prepare Solution

Avoid All Contact

Decontaminate Work Area

Collect Solid Waste

Dispose via EHS

Collect Liquid Waste Collect Contaminated Sharps

Click to download full resolution via product page

Caption: Workflow for the safe handling of MS1172 from preparation to disposal.
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Personal Protective Equipment

Engineering Controls

Administrative Controls

Goggles & Face Shield

Double Gloves (Nitrile)

Lab Coat

Respirator (in Fume Hood)

Chemical Fume Hood

Eyewash Station

Safety Shower

Chemical Handling Training

Review Available Safety Info

Consult EHS for Disposal
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Caption: Hierarchy of safety controls for handling MS1172.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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